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Compound of Interest

2-Bromo-3,5-dichloroisonicotinic
Compound Name: ,
acid

cat. No.: B1272027

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available data for 2-Bromo-3,5-
dichloroisonicotinic acid. As of this writing, detailed experimental studies, including specific
synthesis protocols and biological activity, have not been published in peer-reviewed literature
or patent filings. The information presented is based on data from chemical suppliers and
general knowledge of related compounds.

Core Properties

2-Bromo-3,5-dichloroisonicotinic acid is a halogenated pyridine carboxylic acid derivative.
Such scaffolds are of interest in medicinal chemistry due to the diverse biological activities
exhibited by related isonicotinic acid analogs. The compound is a solid at room temperature.[1]

Physicochemical Data

The quantitative properties of 2-Bromo-3,5-dichloroisonicotinic acid are summarized below.
Data is aggregated from publicly available sources provided by chemical suppliers.
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Property Value Source
CAS Number 343781-56-6 [2][3]
Molecular Formula CeH2BrCIzNO:2 [2][3]
Molecular Weight 270.896 g/mol [2]
IUPAC Name 2-bromo-3,5-

dichloroisonicotinic acid
Physical Form Solid
Boiling Point 200-202 °C (Predicted)
Purity >96%
Storage Temperature Ambient

Safety and Handling

Based on available safety data sheets, this compound should be handled with care in a

laboratory setting.

Hazard Statement Code
Causes skin irritation. H315
Causes serious eye irritation. H319
May cause respiratory irritation. H335

Precautionary Statements: P261, P271, P280. Users should consult the full Safety Data Sheet

(SDS) from their supplier before handling.

Experimental Protocols

Note: No specific, peer-reviewed experimental protocols for the synthesis or biological

evaluation of 2-Bromo-3,5-dichloroisonicotinic acid have been found in the public domain.

The following sections describe generalized, hypothetical procedures based on common

practices for analogous compounds.
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Hypothetical Synthesis Outline

The synthesis of halogenated pyridine carboxylic acids often involves a multi-step process
starting from a simpler pyridine core. A potential, though unverified, synthetic route could

involve:
o Halogenation of a suitable pyridine precursor.

o Carboxylation of the pyridine ring, for instance, through lithiation followed by quenching with

carbon dioxide.

« Purification of the final product, typically using techniques like recrystallization or column

chromatography.

Without specific literature, this remains a generalized approach.

General Workflow for Biological Screening

For novel isonicotinic acid derivatives, a common workflow to assess potential antimicrobial or
other biological activity would follow the steps outlined below. This is a representative workflow
and has not been specifically applied to the title compound.

Compound Acquisition Data Analysis:
(CAS 343781-56-6) Determine IC50 / MIC
A
If Active & Non-Toxic If Active[& Non-Toxic

A A4

Primary Antimicrobial Screening Cytotoxicity Assay Cell-Based Pathway Analysis Target-Based Assays
(e.g., MIC Assay) (e.g., MTT on cell lines)

(e.g., Reporter Assays) (If putative target is known)

Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Biological Activity and Signaling Pathways
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There is no specific information in the public domain regarding the biological activity or
mechanism of action of 2-Bromo-3,5-dichloroisonicotinic acid.

However, the broader class of isonicotinic acids is well-studied. The most notable example is
isoniazid, an anti-tuberculosis drug that acts as a prodrug. Upon activation by a mycobacterial
catalase-peroxidase enzyme, it inhibits the synthesis of mycolic acid, a critical component of
the bacterial cell wall. Other substituted isonicotinic acids have been investigated for a range of
activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of
halogen atoms (bromine and chlorine) on the pyridine ring of the title compound may
significantly influence its physicochemical properties and potential biological interactions, a
common strategy in drug design to enhance efficacy.

Due to the absence of data, no signaling pathway diagrams can be provided for 2-Bromo-3,5-
dichloroisonicotinic acid. Further research would be required to determine if it interacts with
any biological targets and, if so, through which signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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